N-(4-(4-cyanophenyl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C21H14N4O3S/c22-11-13-1-3-14(4-2-13)17-12-29-21(23-17)24-20(28)15-5-7-16(8-6-15)25-18(26)9-10-19(25)27/h1-8,12H,9-10H2,(H,23,24,28)
• InChI Key: ZVFHLIVQHHFZLH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)C#N
• Molecular Formula: C21H14N4O3S
• Molecular Weight: 402.4 g/mol

Description

N-(4-(4-cyanophenyl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, also known as CTB or Compound 1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. It was first discovered by scientists at GlaxoSmithKline and has since been the subject of numerous scientific studies.

Scientific Research Applications

Heterocyclic Synthesis

Heterocyclic compounds have been synthesized for various applications, including the development of new materials and potential therapeutic agents. For example, research has shown the synthesis of heterocyclic skeletons by reacting N-(2-cyanophenyl)benzimidoyl chloride with thioamides, leading to different cyclic products like benzothiazine and benzotriazocine, indicating the versatility of cyanophenyl-based compounds in synthesizing novel heterocycles with potential applications in material science and pharmacology (Fathalla & Pazdera, 2002).

Antimicrobial Agents

Thiazole derivatives, such as those synthesized from cyanophenyl compounds, have shown promising antimicrobial activity. For instance, a series of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives were synthesized and demonstrated significant antimicrobial efficacy against various bacterial and fungal strains, indicating the potential of these compounds in developing new antimicrobial agents (Bikobo et al., 2017).

Anticancer Research

Compounds related to the requested chemical structure have been evaluated for their anticancer properties. A study on N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides reported moderate to excellent anticancer activity against several cancer cell lines, highlighting the potential application of these compounds in cancer therapy (Ravinaik et al., 2021).

Insecticidal Properties

The synthesis of heterocycles incorporating a thiadiazole moiety has been explored for their insecticidal potential against pests like the cotton leafworm, Spodoptera littoralis. This indicates the application of these compounds in agriculture for pest management (Fadda et al., 2017).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities . They have been associated with antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant activities . The specific targets would depend on the exact biological activity exhibited by this compound.

Mode of Action

Thiazole derivatives are known to interact with various biological targets to induce their effects . The specific mode of action would depend on the exact biological activity and the target of this compound.

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways depending on their biological activity . For instance, some thiazole derivatives have been found to exhibit antioxidant activity by scavenging hydrogen peroxide .

Pharmacokinetics

Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of this compound.

Result of Action

Thiazole derivatives have been associated with various biological effects, such as antitumor and cytotoxic activity . The exact effects would depend on the biological activity of this compound.